ethyl 4-{[4-(ethoxycarbonyl)phenyl]amino}-2,6-dimethylnicotinate hydrochloride

• IUPAC Name: ethyl 4-(4-ethoxycarbonylanilino)-2,6-dimethylpyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C19H22N2O4.ClH/c1-5-24-18(22)14-7-9-15(10-8-14)21-16-11-12(3)20-13(4)17(16)19(23)25-6-2;/h7-11H,5-6H2,1-4H3,(H,20,21);1H
• InChI Key: OFQIUFMRXJYDJC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC2=C(C(=NC(=C2)C)C)C(=O)OCC.Cl
• Molecular Formula: C19H23ClN2O4
• Molecular Weight: 378.8 g/mol

Description

Ethyl 4-{[4-(ethoxycarbonyl)phenyl]amino}-2,6-dimethylnicotinate hydrochloride, also known as A-804598, is a selective antagonist of the P2X7 receptor. This receptor is a member of the purinergic receptor family and is involved in various physiological and pathological processes.

Mechanism of Action

The P2X7 receptor is a ligand-gated ion channel that is activated by extracellular ATP. Upon activation, the receptor undergoes a conformational change that allows the influx of calcium ions and the release of pro-inflammatory cytokines. ethyl 4-{[4-(ethoxycarbonyl)phenyl]amino}-2,6-dimethylnicotinate hydrochloride binds to the P2X7 receptor and prevents its activation, thereby reducing the release of cytokines and the induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cytokine release, the reduction of neuropathic pain, and the improvement of cognitive function. It has also been found to reduce the size of brain lesions in animal models of multiple sclerosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 4-{[4-(ethoxycarbonyl)phenyl]amino}-2,6-dimethylnicotinate hydrochloride is its selectivity for the P2X7 receptor, which allows for specific targeting of this receptor without affecting other purinergic receptors. However, this compound has some limitations for lab experiments, such as its limited solubility in aqueous solutions and its potential toxicity at high doses.

Future Directions

There are several future directions for research on ethyl 4-{[4-(ethoxycarbonyl)phenyl]amino}-2,6-dimethylnicotinate hydrochloride, including the development of more potent and selective P2X7 receptor antagonists, the investigation of its potential therapeutic effects in various diseases, and the elucidation of its mechanism of action at the molecular level. Additionally, the use of this compound as a tool for studying the role of the P2X7 receptor in various physiological and pathological processes could provide valuable insights into the function of this receptor.

Synthesis Methods

The synthesis of ethyl 4-{[4-(ethoxycarbonyl)phenyl]amino}-2,6-dimethylnicotinate hydrochloride involves several steps, including the reaction of 2,6-dimethyl-4-chloronicotinic acid with ethyl 4-aminobenzoate, followed by the protection of the amino group with tert-butoxycarbonyl (BOC) and the subsequent deprotection with trifluoroacetic acid. The resulting compound is then treated with ethyl chloroformate and hydrochloric acid to obtain the final product, this compound.

Scientific Research Applications

Ethyl 4-{[4-(ethoxycarbonyl)phenyl]amino}-2,6-dimethylnicotinate hydrochloride has been extensively studied as a potential therapeutic agent for various diseases, including chronic pain, inflammation, and neurodegenerative disorders. It has been shown to inhibit the activation of the P2X7 receptor, which is involved in the release of pro-inflammatory cytokines and the induction of apoptosis. This compound has also been found to reduce neuropathic pain and improve cognitive function in animal models of Alzheimer's disease.